5-methyl-N-[4-(4-methylbenzoyl)phenyl]-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide

• Molecular Formula: C24H20N4O2
• Molecular Weight: 396.4 g/mol
• IUPAC Name: 5-methyl-N-[4-(4-methylbenzoyl)phenyl]-1-pyridin-2-ylpyrazole-4-carboxamide
• InChI: InChI=1S/C24H20N4O2/c1-16-6-8-18(9-7-16)23(29)19-10-12-20(13-11-19)27-24(30)21-15-26-28(17(21)2)22-5-3-4-14-25-22/h3-15H,1-2H3,(H,27,30)
• InChI Key: YKSZCPURVBBFDQ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)NC(=O)C3=C(N(N=C3)C4=CC=CC=N4)C

Description

5-methyl-N-[4-(4-methylbenzoyl)phenyl]-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide, also known as MP-10, is a chemical compound that has generated significant interest in the scientific community due to its potential therapeutic applications. MP-10 is a pyrazole derivative that has been shown to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic properties.

Scientific Research Applications

5-methyl-N-[4-(4-methylbenzoyl)phenyl]-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and cardiovascular diseases. In cancer research, this compound has been shown to inhibit tumor growth and induce apoptosis in cancer cells. In addition, this compound has been shown to have anti-angiogenic properties, which can prevent the growth and spread of tumors. In inflammation research, this compound has been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. In cardiovascular research, this compound has been shown to have protective effects against myocardial ischemia-reperfusion injury.

Mechanism of Action

The mechanism of action of 5-methyl-N-[4-(4-methylbenzoyl)phenyl]-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide is not fully understood, but it has been proposed to act through multiple pathways. This compound has been shown to inhibit the activity of various enzymes such as COX-2, MMP-2, and MMP-9, which are involved in inflammation and tumor growth. This compound has also been shown to inhibit the activation of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines. In addition, this compound has been shown to activate the AMPK pathway, which plays a crucial role in regulating energy metabolism and cell survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer research, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. In inflammation research, this compound has been shown to reduce the production of pro-inflammatory cytokines and inhibit the migration of immune cells to the site of inflammation. In cardiovascular research, this compound has been shown to reduce myocardial ischemia-reperfusion injury and improve cardiac function.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-methyl-N-[4-(4-methylbenzoyl)phenyl]-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide is its broad range of potential therapeutic applications. This compound has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic properties, which can be useful in the treatment of various diseases. In addition, this compound has been shown to have low toxicity in animal models, which makes it a promising candidate for further development. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for 5-methyl-N-[4-(4-methylbenzoyl)phenyl]-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide research. One direction is to further investigate the mechanism of action of this compound and identify its molecular targets. Another direction is to develop more efficient synthesis methods for this compound that can improve its purity and yield. In addition, further preclinical and clinical studies are needed to evaluate the safety and efficacy of this compound in humans. Finally, the potential of this compound as a drug delivery system for other therapeutics should be explored.

Synthesis Methods

5-methyl-N-[4-(4-methylbenzoyl)phenyl]-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide can be synthesized using a multi-step process that involves the reaction of 4-methylbenzoyl chloride with 2-pyridylhydrazine to form the intermediate 4-methyl-N-(2-pyridyl)benzamide. This intermediate is then reacted with 5-methyl-1H-pyrazole-4-carboxylic acid to form this compound. The purity and yield of the final product can be improved by using various purification techniques such as column chromatography.